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Compound of Interest

Compound Name: Germanium-73

Cat. No.: B084798

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural abundance and isotopic
mass of Germanium-73 (’3Ge), an essential isotope for various scientific applications. This
document details the quantitative data for all stable germanium isotopes, outlines the
experimental methodologies for their determination, and presents a visual representation of the

isotopic landscape of germanium.

Quantitative Isotopic Data of Germanium

The following table summarizes the key properties of the stable isotopes of Germanium,
allowing for a direct comparison of their natural abundance and precise isotopic masses.

Natural Abundance

Isotope (%) Isotopic Mass (Da) Nuclear Spin (1)
(V]

70Ge 20.52 69.924249 0+

2Ge 27.45 71.9220758 o+

3Ge 7.76[1][21[3][4] 72.9234589[1][2] 9/2+

74Ge 36.52 73.92117776 0+

76Ge 7.75 75.9214027 0+

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b084798?utm_src=pdf-interest
https://www.benchchem.com/product/b084798?utm_src=pdf-body
https://en.wikipedia.org/wiki/Thermal_ionization_mass_spectrometry
https://www.thermofisher.com/us/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/multicollector-mc-icp-ms.html
https://www.thermofisher.com/sg/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/thermal-ionization-mass-spectrometry-tims.html
https://serc.carleton.edu/research_education/geochemsheets/techniques/MCICPMS.html
https://en.wikipedia.org/wiki/Thermal_ionization_mass_spectrometry
https://www.thermofisher.com/us/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/multicollector-mc-icp-ms.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Germanium-73 is a stable isotope of germanium with a natural abundance of approximately
7.76% and a relative atomic mass of 72.9234589 Da.[1][2] It is the only stable isotope of
germanium with a non-zero nuclear spin (9/2), making it NMR-active and a valuable tool in
materials science and chemical research for studying the local atomic environment of
germanium in various compounds.[5]

Experimental Determination of Isotopic Abundance
and Mass

The precise determination of the natural abundance and isotopic mass of elements like
germanium is primarily accomplished through advanced mass spectrometry techniques. These
methods are capable of separating ions based on their mass-to-charge ratio, providing highly
accurate measurements of isotopic distributions.

Key Experimental Protocols:

1. Multicollector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS)

MC-ICP-MS is a powerful technique for high-precision isotope ratio analysis.[2][4][6] It
combines a high-temperature argon plasma source, which efficiently ionizes the sample, with a
magnetic sector mass analyzer equipped with multiple detectors to simultaneously measure
different isotope beams.[2][4]

o Sample Preparation: Geological or purified material samples containing germanium are first
dissolved, often using a mixture of strong acids like hydrofluoric and nitric acid.[7] The
germanium is then chemically separated from the sample matrix to avoid isobaric
interferences (interferences from other elements' isotopes with the same mass).[7]

 lonization: The purified germanium sample, in a liquid form, is introduced into the inductively
coupled plasma. The high temperature of the plasma (around 6,000-10,000 K) ensures
efficient ionization of the germanium atoms.

e Mass Analysis: The resulting ion beam is accelerated and directed into a magnetic sector,
where the magnetic field separates the ions based on their mass-to-charge ratio.

o Detection: Multiple collectors simultaneously measure the ion currents of the different
germanium isotopes. This simultaneous detection significantly improves the precision of the
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isotope ratio measurements compared to single-collector methods.

o Data Correction: To achieve high accuracy, the raw data is corrected for instrumental mass
bias, a phenomenon where the instrument's response is slightly different for different
isotopes. This is often done using a standard-sample bracketing technique or by employing a
double-spike method.[7]

2. Thermal lonization Mass Spectrometry (TIMS)

TIMS is another highly sensitive and precise method for isotope ratio measurements.[1][3][8]
This technique involves the thermal ionization of a purified sample loaded onto a metal
filament.

o Sample Preparation: Similar to MC-ICP-MS, the sample undergoes a rigorous chemical
purification process to isolate the germanium.

« lonization: The purified germanium sample is loaded onto a thin metal filament (e.g., rhenium
or tantalum). The filament is then heated to a high temperature, causing the germanium
atoms to ionize.[1][8]

o Mass Analysis and Detection: The generated ions are accelerated and separated by a
magnetic sector according to their mass-to-charge ratio. The separated ion beams are then
measured by a detector system.[1][8]

A specific method for germanium isotope analysis by mass spectrometry involves using a boat-
filament ion source and adding a silica-gel mixture to germanium dioxide to enhance the ion
beam.[9] The measured isotopic ratios are then corrected for mass fractionation and electron
multiplier discrimination to yield accurate abundance values.[9]

Visualization of Germanium Isotopes

The following diagram illustrates the relationship between the parent element Germanium and
its stable isotopes.
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Caption: Stable isotopes of Germanium and their natural abundances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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